Cas no 1805402-99-6 (Methyl 5-aminomethyl-3-cyano-2-hydroxybenzoate)

• Product Name: Methyl 5-aminomethyl-3-cyano-2-hydroxybenzoate
• CAS No: 1805402-99-6
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4962663
• Update Time: 2025-07-23

Methyl 5-aminomethyl-3-cyano-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-aminomethyl-3-cyano-2-hydroxybenzoate

• Inchi： 1S/C10H10N2O3/c1-15-10(14)8-3-6(4-11)2-7(5-12)9(8)13/h2-3,13H,4,11H2,1H3
• InChI Key： OTQLVPCBXOHXAA-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=CC(CN)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 0.5
• Topological Polar Surface Area: 96.3

Additional information on Methyl 5-aminomethyl-3-cyano-2-hydroxybenzoate

Methyl 5-aminomethyl-3-cyano-2-hydroxybenzoate (CAS No. 1805402-99-6): A Comprehensive Overview

Methyl 5-aminomethyl-3-cyano-2-hydroxybenzoate (CAS No. 1805402-99-6) is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and therapeutic development. The molecular structure of this compound includes several functional groups, such as the amino group, cyano group, and hydroxyl group, which contribute to its diverse chemical properties and reactivity.

TheMethyl 5-aminomethyl-3-cyano-2-hydroxybenzoate molecule exhibits a complex interplay of electronic and steric effects due to its multifaceted substituents. The presence of the amino group at the 5-position enhances its nucleophilicity, making it a valuable intermediate in organic synthesis. Meanwhile, the cyano group at the 3-position introduces a polar character, influencing its solubility and interaction with biological targets. The hydroxyl group at the 2-position further modulates its reactivity and potential pharmacological activity.

Recent studies have highlighted theMethyl 5-aminomethyl-3-cyano-2-hydroxybenzoate as a promising candidate for developing novel therapeutic agents. Its structural motifs are reminiscent of several bioactive molecules that have shown efficacy in treating various diseases. For instance, derivatives of benzoic acid with similar functional groups have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. TheMethyl 5-aminomethyl-3-cyano-2-hydroxybenzoate compound could serve as a scaffold for designing new drugs with enhanced pharmacokinetic profiles and reduced side effects.

In the realm of drug discovery, theMethyl 5-aminomethyl-3-cyano-2-hydroxybenzoate has been investigated for its potential role in modulating enzyme activity and receptor binding. The amino group can form hydrogen bonds with polar residues in protein targets, while the cyano group can engage in π-stacking interactions or act as a ligand for metal ions. These interactions are crucial for achieving high affinity and selectivity in drug design. Additionally, the hydroxyl group can participate in solvation interactions, influencing the compound's bioavailability and metabolic stability.

TheMethyl 5-aminomethyl-3-cyano-2-hydroxybenzoate has also been explored in combinatorial chemistry approaches to generate libraries of diverse compounds for high-throughput screening. Its structural flexibility allows for modifications at multiple positions, enabling the creation of a wide range of analogs with tailored properties. Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-based drug design or computational modeling.

From a synthetic chemistry perspective, theMethyl 5-aminomethyl-3-cyano-2-hydroxybenzoate presents an interesting challenge due to its complex functionality. Synthetic routes to this compound involve multi-step reactions that require careful optimization to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have made it possible to synthesize this compound more efficiently while minimizing environmental impact. These advancements are crucial for scaling up production for industrial applications.

TheMethyl 5-aminomethyl-3-cyano-2-hydroxybenzoate has also attracted attention for its potential applications in materials science. Its ability to form stable complexes with other molecules makes it a candidate for use in coordination polymers or metal organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. The unique combination of functional groups in this compound allows it to act as a bridging ligand or a monodentate chelator, depending on the desired properties of the final material.

In conclusion, theMethyl 5-aminomethyl-3-cyano-2-hydroxybenzoate (CAS No. 1805402-99-6) is a versatile compound with significant potential in pharmaceuticals, materials science, and synthetic chemistry. Its structural features enable diverse applications ranging from drug development to advanced materials design. As research continues to uncover new properties and functionalities of this compound, it is likely to play an increasingly important role in scientific innovation.